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Compound of Interest

Compound Name: Linderanine C

Cat. No.: B15595714 Get Quote

For Immediate Release

This technical document provides an in-depth overview of Linderanine C, a sesquiterpenoid

compound with significant therapeutic potential. This guide is intended for researchers,

scientists, and professionals in drug development, offering detailed information on its chemical

properties, biological activity, and mechanisms of action, with a focus on its role in inflammatory

diseases.

Core Compound Details
Parameter Value Source

CAS Number 139681-96-2 [1][2][3][4]

Molecular Formula C₁₅H₁₆O₅

Molecular Weight 276.28 g/mol [5]

Therapeutic Potential in Ulcerative Colitis
Linderanine C, a characteristic component isolated from Lindera aggregata, has demonstrated

significant therapeutic effects in the context of ulcerative colitis (UC), a chronic inflammatory

bowel disease. Research indicates that Linderanine C can ameliorate the symptoms of UC by

modulating the immune response, specifically by targeting macrophage polarization and

inhibiting key inflammatory signaling pathways.[6]
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Modulation of Macrophage Polarization
In the inflammatory environment of ulcerative colitis, there is an imbalance in macrophage

polarization, with a predominance of pro-inflammatory M1 macrophages. Linderanine C has

been shown to inhibit the M1 polarization of macrophages, thereby reducing the production of

inflammatory mediators.[6] This shift in macrophage phenotype is a critical mechanism for

resolving inflammation and promoting tissue repair in the colon.

Inhibition of the MAPK Signaling Pathway
The anti-inflammatory effects of Linderanine C are mediated, at least in part, through the

inhibition of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.[6] This pathway

plays a crucial role in the production of pro-inflammatory cytokines. By downregulating the

MAPK pathway, Linderanine C effectively reduces the expression of inflammatory mediators,

thus alleviating the colonic inflammation characteristic of UC.[6]

Quantitative Data Summary
The following tables summarize the key quantitative findings from a study investigating the

effects of Linderanine C (LDC) in a mouse model of ulcerative colitis.

Table 1: Effect of Linderanine C on In Vitro Inflammatory
Markers in RAW264.7 Macrophages

Marker Treatment Concentration Result

CD86 (M1 marker) LDC Various
Inhibition of

expression

IL-6 LDC Various
Reduction in

production

TNF-α LDC Various
Reduction in

production

Data extracted from a study by Lan et al. (2024).[6]
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Table 2: In Vivo Efficacy of Linderanine C in a Mouse
Model of Ulcerative Colitis

Parameter Treatment Group Result

Disease Activity Index (DAI) LDC Significant reduction

Colon Length LDC Improvement in shortening

Pathological Changes LDC Amelioration of tissue damage

Data extracted from a study by Lan et al. (2024).[6]

Experimental Protocols
Induction of Experimental Colitis (DSS Model)
A widely used and reproducible model for inducing ulcerative colitis in mice involves the

administration of dextran sulfate sodium (DSS) in their drinking water.

Animal Model: C57BL/6 mice are typically used.

Induction Agent: 2.5% to 5% (w/v) DSS is dissolved in the drinking water.

Duration: Mice are given the DSS-containing water ad libitum for a period of 7 to 10 days to

induce acute colitis.

Monitoring: Disease progression is monitored daily by recording body weight, stool

consistency, and the presence of blood in the stool to calculate the Disease Activity Index

(DAI).

Macrophage Polarization Assay
This protocol outlines the in vitro assessment of Linderanine C's effect on macrophage

polarization.

Cell Line: RAW264.7 macrophage cell line is commonly used.

Cell Culture: Cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum and antibiotics.
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Stimulation: To induce M1 polarization, cells are stimulated with lipopolysaccharide (LPS)

and interferon-gamma (IFN-γ).

Treatment: Cells are co-incubated with the stimulus and various concentrations of

Linderanine C.

Analysis: The expression of M1 markers (e.g., CD86, iNOS) and M2 markers (e.g., CD206,

Arg1) is assessed using techniques such as flow cytometry or quantitative PCR. The

concentration of cytokines (e.g., TNF-α, IL-6, IL-10) in the cell culture supernatant is

measured by ELISA.
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Caption: Linderanine C inhibits the MAPK signaling pathway in macrophages.

Experimental Workflow for Evaluating Linderanine C in
Ulcerative Colitis
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In Vivo Model In Vitro Mechanistic Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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